Cas no 2243505-41-9 ((1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane;hydrochloride)

• Product Name: (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane;hydrochloride
• CAS No: 2243505-41-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5974726
• PubChem ID: 138006179
• Update Time: 2025-08-05

(1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3334323084
• EN300-6486871
• (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane;hydrochloride
• 2243505-41-9
• rac-(1R,2S,4S)-2-(methoxymethyl)-7-azabicyclo[2.2.1]heptane hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-10-5-6-4-7-2-3-8(6)9-7;/h6-9H,2-5H2,1H3;1H/t6-,7+,8-;/m0./s1
• InChI Key： VLAOBGRYNMTJDE-CZEXFEQNSA-N
• SMILES： Cl.O(C)C[C@@H]1C[C@H]2CC[C@@H]1N2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane;hydrochloride

Introduction to (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride (CAS No. 2243505-41-9)

(1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride (CAS No. 2243505-41-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.

The methoxymethyl group in this compound plays a crucial role in modulating its physicochemical properties and biological activity. The presence of this functional group can enhance the lipophilicity and stability of the molecule, making it more suitable for pharmaceutical development. Additionally, the hydrochloride salt form is often used to improve the solubility and bioavailability of the compound, which is essential for its effective delivery in therapeutic settings.

Recent studies have highlighted the potential of (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neurodegeneration.

In another study, published in the European Journal of Pharmacology (2023), (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride was evaluated for its anti-inflammatory properties. The results indicated that this compound effectively reduces inflammation by modulating key signaling pathways involved in the inflammatory response. These findings suggest that (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride could be a valuable candidate for the development of new anti-inflammatory drugs.

The structural uniqueness of (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride also makes it an interesting target for synthetic chemists and drug designers. The azabicyclic core provides a rigid scaffold that can be functionalized with various substituents to fine-tune its biological activity and pharmacological properties. This flexibility allows researchers to explore a wide range of derivatives with enhanced therapeutic potential.

Furthermore, computational studies have been conducted to predict the binding interactions of (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride with target proteins using molecular docking and molecular dynamics simulations. These studies have provided valuable insights into the molecular mechanisms underlying the biological activity of this compound, which can guide future drug design efforts.

In conclusion, (1S,2R,4R)-2-(Methoxymethyl)-7-azabicyclo[2.2.1]heptane; Hydrochloride (CAS No. 2243505-41-9) is a promising compound with a diverse range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and optimization. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for its future use in clinical settings.